(2S,4R)-4-Ethoxypyrrolidine-2-carboxylic acid

• IUPAC Name: (2S,4R)-4-ethoxypyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C7H13NO3/c1-2-11-5-3-6(7(9)10)8-4-5/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key: UGNGLHKEESUVLW-RITPCOANSA-N
• Canonical SMILES: CCOC1CC(NC1)C(=O)O
• Isomeric SMILES: CCO[C@@H]1C[C@H](NC1)C(=O)O
• Molecular Formula: C7H13NO3
• DSSTOX Substance ID: DTXSID501309432
• Molecular Weight: 159.18 g/mol
• CAS RN: 13500-55-5

Description

“(2S,4R)-4-Ethoxypyrrolidine-2-carboxylic acid” is a chemical compound with the molecular formula C7H13NO3. It is also known as “(2S,4R)-4-ethoxypyrrolidine-2-carboxylic acid hydrochloride” with the CAS Number: 2255321-86-7. The compound is typically stored at 4°C and is available in the form of an oil.

Molecular Structure Analysis

The InChI code for “(2S,4R)-4-Ethoxypyrrolidine-2-carboxylic acid” is 1S/C7H13NO3.ClH/c1-2-11-5-3-6 (7 (9)10)8-4-5;/h5-6,8H,2-4H2,1H3, (H,9,10);1H/t5-,6+;/m1./s1. This code provides a standard way to encode the compound’s structure and stereochemistry.

Physical And Chemical Properties Analysis

“(2S,4R)-4-Ethoxypyrrolidine-2-carboxylic acid” has a molecular weight of 195.65. It’s a hydrochloride salt and is typically stored at 4°C. The compound is available in the form of an oil.

Scientific Research Applications

Chiral Separation

Chirality plays a crucial role in drug interactions and biological activity. Researchers have explored the separation of enantiomers (mirror-image molecules) of (2S,4R)-4-Ethoxypyrrolidine-2-carboxylic acid . For instance, separating (2S,4S)-TBMP from a mixture of (2S,4S)-TBMP and (2S,4R)-TBMP (an intermediate for an anti-HCV drug) is an essential step in drug synthesis.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Target of Action

It is known that similar compounds, such as (2s,4r)-4-fluoroglutamine, have been investigated for their interaction with tumor cells .

Mode of Action

It is suggested that similar compounds may inhibit cellular and enzymic rna synthesis by forming a complex with dna .

Biochemical Pathways

It is known that similar compounds, such as (2s,4r)-4-fluoroglutamine, are involved in glutaminolysis, a metabolic pathway that converts glutamine into tca cycle metabolites .

Pharmacokinetics

Studies on similar compounds, such as (2s,4r)-4-fluoroglutamine, suggest that both reversible and irreversible uptake play a similar role .

Result of Action

Similar compounds have been shown to have preferential uptake in tumor tissue versus corresponding healthy tissue .

Action Environment

It is known that the efficacy of similar compounds can be influenced by factors such as the availability of nutrients and oxygen in the microenvironment .